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Compound of Interest

Compound Name: Tributylphenol

Cat. No.: B13729601

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
2,4,6-tributylphenol (2,4,6-TBP), a sterically hindered phenolic compound. The information
presented herein is intended to support research, development, and quality control activities

involving this molecule.

Core Physicochemical Data

The following table summarizes the key quantitative physicochemical properties of 2,4,6-
tributylphenol.
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Property Value Reference(s)
Molecular Formula CisH300 [1112]
Molecular Weight 262.43 g/mol [1][2]

Melting Point 125-131 °C [1112][3]
Boiling Point 277 °C (at 760 mmHg) [1114]

136-138 °C (at 1 Torr) 2]

Density 0.864 g/cm?3 [1114]

Vapor Pressure 0.073 Pa (at 25 °C) [1114]

Water Solubility

Insoluble; 35 mg/L

[5](6]

Solubility in Organic Solvents

Soluble in most organic
solvents, including chloroform
and DMSO.

[5]

pKa

12.61 £+ 0.40 (Predicted)

[4]

LogP (Octanol-Water Partition

Coefficient)

7.1 (at 35 °C)

[4]

Synthesis and Antioxidant Mechanism

2,4,6-Tributylphenol is a sterically hindered phenol that exhibits notable antioxidant properties

due to the bulky tert-butyl groups surrounding the hydroxyl group.[7]

Synthesis Pathway

The primary industrial synthesis of 2,4,6-tributylphenol is achieved through the Friedel-Crafts

alkylation of phenol with isobutylene, typically catalyzed by a strong acid like sulfuric acid or a

Lewis acid such as aluminum chloride.[8]
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Synthesis of 2,4,6-Tributylphenol via Friedel-Crafts Alkylation.

Antioxidant Activity: Radical Scavenging

The antioxidant mechanism of 2,4,6-tributylphenol involves the donation of its phenolic
hydrogen atom to a free radical, thereby neutralizing it. The resulting phenoxy radical is
stabilized by the steric hindrance of the adjacent tert-butyl groups, which prevents further
propagation of radical chain reactions.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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